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Compound of Interest

Compound Name: (8-epi)-BW 245C

Cat. No.: B1668153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

(8-epi)-BW 245C, a selective prostaglandin D2 (PGD2) receptor 1 (DP1) agonist, in various

animal models. The information is intended to guide researchers in designing and executing in

vivo studies.

Quantitative Data Summary
The following table summarizes the reported dosages and administration routes of (8-epi)-BW
245C in different animal models and experimental contexts.
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Animal
Model

Route of
Administrat
ion

Dosage
Range

Vehicle
Experiment
al Context

Reference

Rat

(Sprague-

Dawley)

Intravenous

(i.v.) infusion

0.3, 3, and 30

µg/kg

6% ethanol in

normal saline

Hemodynami

c effects

(hypotension)

[1]

Mouse

(ApoE-/-)

Intraperitonea

l (i.p.)

injection

Not specified Not specified
Diet-induced

obesity
[2]

Mouse
Intratracheal

(i.t.) injection
Not specified Not specified

Asthma

features
[3]

Note: Researchers should perform dose-response studies to determine the optimal dosage for

their specific animal model and experimental conditions.

Signaling Pathway of (8-epi)-BW 245C
(8-epi)-BW 245C is a selective agonist for the prostaglandin D2 receptor 1 (DP1). The binding

of (8-epi)-BW 245C to the DP1 receptor, a G-protein coupled receptor (GPCR), initiates a

signaling cascade. The DP1 receptor is coupled to a stimulatory G protein (Gs). Activation of

the Gs alpha subunit leads to the activation of adenylyl cyclase, which in turn catalyzes the

conversion of ATP to cyclic AMP (cAMP). Elevated intracellular cAMP levels activate Protein

Kinase A (PKA). PKA then phosphorylates various downstream targets, including the

transcription factor cAMP response element-binding protein (CREB), leading to the modulation

of gene expression and subsequent cellular responses.[4][5][6][7]
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Experimental Protocols
The following are general protocols for the administration of (8-epi)-BW 245C in animal

models. Specific details may need to be optimized based on the experimental design and

institutional guidelines.

The solubility of (8-epi)-BW 245C should be determined to prepare a homogenous dosing

solution. Based on available literature, a common vehicle for intravenous administration in rats

is a mixture of ethanol and normal saline.[1] For other routes, dimethyl sulfoxide (DMSO) is a

potential solvent, which can then be diluted in a suitable vehicle like saline or corn oil.[8][9]

Example Vehicle Preparation (for Intravenous Administration):

Prepare a 6% ethanol solution in sterile normal saline (0.9% NaCl).

Dissolve the calculated amount of (8-epi)-BW 245C in the vehicle to achieve the desired

final concentration.

Ensure the solution is clear and free of precipitates before administration. Gentle warming or

vortexing may aid in dissolution.
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The choice of administration route depends on the desired pharmacokinetic profile and the

experimental model.

3.2.1. Intravenous (i.v.) Injection/Infusion (Rat Tail Vein)

Materials: Restrainer, heat lamp (optional), 27-30 gauge needles, syringes, 70% ethanol.

Procedure:

Restrain the rat, allowing access to the lateral tail vein.

If necessary, warm the tail with a heat lamp to induce vasodilation.

Disinfect the injection site with 70% ethanol.

Insert the needle, bevel up, into the vein at a shallow angle.

Confirm proper placement by observing a flash of blood in the needle hub or by a test

injection of a small amount of saline.

Administer the (8-epi)-BW 245C solution slowly as a bolus or via an infusion pump for

continuous delivery.[1]

Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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